Cas no 378795-26-7 (3,6-Dihydro-2h-pyran-4-ol)
3,6-Dihydro-2h-pyran-4-ol Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-4-ol, 3,6-dihydro-
- 3,6-Dihydro-2h-pyran-4-ol
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- Inchi: 1S/C5H8O2/c6-5-1-3-7-4-2-5/h1,6H,2-4H2
- InChI Key: BEHDGYDRHXCXEX-UHFFFAOYSA-N
- SMILES: C1OCC=C(O)C1
Experimental Properties
- Density: 1.167±0.06 g/cm3(Predicted)
- Boiling Point: 195.1±40.0 °C(Predicted)
- pka: 10.65±0.20(Predicted)
3,6-Dihydro-2h-pyran-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734823-1g |
3,6-Dihydro-2h-pyran-4-ol |
378795-26-7 | 98% | 1g |
¥3633.00 | 2024-05-16 |
3,6-Dihydro-2h-pyran-4-ol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3,6-Dihydro-2h-pyran-4-ol
3,6-Dihydro-2H-pyran-4-ol (CAS No. 378795-26-7): A Comprehensive Overview
3,6-Dihydro-2H-pyran-4-ol (CAS No. 378795-26-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is a six-membered heterocyclic ring with a hydroxyl group at the 4-position and a double bond between the 1 and 2 positions, making it a valuable intermediate in the synthesis of more complex molecules.
The chemical structure of 3,6-dihydro-2H-pyran-4-ol is characterized by its cyclic ether backbone and the presence of a hydroxyl group, which imparts both reactivity and functionality. The hydroxyl group can participate in various chemical reactions, such as esterification, etherification, and oxidation, making it a useful building block for the synthesis of a wide range of compounds. Additionally, the double bond within the ring provides opportunities for further functionalization through reactions like hydrogenation or addition of nucleophiles.
In the pharmaceutical industry, 3,6-dihydro-2H-pyran-4-ol has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of new drugs targeting various diseases. For instance, researchers have synthesized derivatives of 3,6-dihydro-2H-pyran-4-ol that exhibit potent anti-inflammatory and anti-cancer properties. These derivatives are being investigated for their potential therapeutic applications in conditions such as rheumatoid arthritis and certain types of cancer.
The synthetic versatility of 3,6-dihydro-2H-pyran-4-ol is further highlighted by its role in the preparation of advanced materials. In materials science, this compound has been used as a monomer or co-monomer in the synthesis of polymers with unique properties. For example, copolymers containing 3,6-dihydro-2H-pyran-4-ol units have been developed for applications in drug delivery systems and biodegradable plastics. These materials offer improved biocompatibility and controlled degradation rates, making them suitable for use in medical devices and environmental applications.
In organic synthesis, 3,6-dihydro-2H-pyran-4-ol serves as a valuable starting material for the preparation of complex natural products and synthetic analogs. Its reactivity and functional group diversity allow chemists to access a wide range of target molecules through efficient synthetic routes. Recent advancements in catalytic methods have further enhanced the utility of 3,6-dihydro-2H-pyran-4-ol, enabling the synthesis of highly functionalized compounds with high yields and selectivity.
The physical properties of 3,6-dihydro-2H-pyran-4-ol, such as its solubility in common organic solvents and its stability under various reaction conditions, make it an attractive choice for industrial processes. It can be readily synthesized on a large scale using well-established methods, ensuring consistent quality and availability for research and commercial applications.
In conclusion, 3,6-dihydro-2H-pyran-4-ol (CAS No. 378795-26-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity profile make it an essential component in the development of new drugs, advanced materials, and synthetic methodologies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
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